4-((2-Hydroxyethyl)amino)tetrahydro-2H-thiopyran 1,1-dioxide

• Molecular Formula: C7H15NO3S
• Molecular Weight: 193.27 g/mol
• SMILES: C1CS(=O)(=O)CCC1NCCO
• InChI: InChI=1S/C7H15NO3S/c9-4-3-8-7-1-5-12(10,11)6-2-7/h7-9H,1-6H2
• InChIKey: VYMFVWQDBCKWNG-UHFFFAOYSA-N

4-((2-Hydroxyethyl)amino)tetrahydro-2H-thiopyran 1,1-dioxide: Key Properties

4-((2-Hydroxyethyl)amino)tetrahydro-2H-thiopyran 1,1-dioxide (CAS 1153448-82-8), also known as 2-[(1,1-dioxothian-4-yl)amino]ethanol, is a saturated six-membered cyclic sulfone featuring a secondary amino alcohol substituent at the 4-position . With a molecular formula of C7H15NO3S and a molecular weight of 193.26 g/mol, it belongs to the tetrahydrothiopyran 1,1-dioxide class—a scaffold recognized for its utility in medicinal chemistry and agrochemical research [1][2]. The compound integrates a highly polar sulfone moiety with a hydrogen-bond-capable 2-hydroxyethylamino side chain, a combination that critically modulates physicochemical properties such as aqueous solubility and logD relative to non-sulfone, non-amino alcohol, and regioisomeric analogs [3]. Understanding these differentiation points is essential for scientists evaluating this compound as a building block, reference standard, or lead-like scaffold.

1

4-Substituted sulfone building block with defined equatorial geometry.

Supports structure-based design requiring predictable pharmacophore vectors.

2

Dual H-bond donor/acceptor side chain (amine + alcohol) for solubility modulation.

May support aqueous formulation and assay compatibility screening.

3

1,1-Dioxide oxidation state retained for sulfone-dependent target engagement studies.

Differentiated from sulfide and sulfoxide analogs in biological assays.

• [1] Palchykov VA, et al. Dihydro-2H-thiopyran-3(4H)-one-1,1-dioxide – a versatile building block for the synthesis of new thiopyran-based heterocyclic systems. New J Chem. 2018;42:1403-1412. DOI: 10.1039/C7NJ03846A. View Source
• [2] Chen D, et al. Synthesis and bioactivity of tetrahydrothiopyran derivatives as potential acaricides against Psoroptes cuniculi. Mol Divers. 2025;6:6557-6567. DOI: 10.1007/s11030-025-11000-0. View Source
• [3] Freeman F, et al. An Ab Initio Molecular Orbital Theory and Density Functional Theory Study of Conformers and Rotamers of 4-Substituted Tetrahydro-2H-thiopyran-1,1-dioxides. J Phys Chem A. 2002;106(SI). DOI: 10.1021/jp014353a. View Source

Why Generic Substitution Fails for This Compound

The tetrahydro-2H-thiopyran 1,1-dioxide scaffold is highly sensitive to substituent variation; even minor changes in the position or identity of functional groups produce compounds with markedly divergent physicochemical, conformational, and biological profiles. The 4-((2-hydroxyethyl)amino) group simultaneously provides a secondary amine (pKa ~8.3 predicted for the parent 4-amino analog) and a terminal hydroxyl, establishing a dual hydrogen-bond donor/acceptor network absent in the simple 4-amino (CAS 210240-20-3), 4-(2-hydroxyethyl) (CAS 123095-08-9 non-dioxide), or 4-(aminomethyl) (CAS 476660-77-2) derivatives. These differences translate into altered aqueous solubility, logD, and target engagement, making direct substitution unreliable [1]. Furthermore, the regioisomeric 3-amino-3-(2-hydroxyethyl) analog (CAS 1483581-08-3) exhibits a distinct conformational preference and steric environment that can redirect reactivity and binding . Consequently, procurement specifications must precisely define the 4-[(2-hydroxyethyl)amino]-1,1-dioxide substitution pattern, rather than relying on generic “tetrahydrothiopyran sulfone” descriptions.

Oxidation state Thiopyran sulfides and sulfoxides lack the 1,1-dioxide pharmacophore; antibacterial and protease inhibition profiles may not transfer.

Regioisomer 3-Amino-3-(2-hydroxyethyl) analog (CAS 1483581-08-3) exhibits geminal substitution and distinct conformational preference; target recognition may differ.

Substituent pattern 4-Amino, 4-(2-hydroxyethyl) non-dioxide, or 4-(aminomethyl) analogs provide fewer H-bond donors/acceptors; solubility and engagement context may shift.

• [1] Ghosh AK, et al. Cyclic sulfone-3-carboxamides as novel P2-ligands for Ro 31-8959 based HIV-1 protease inhibitors. Bioorg Med Chem Lett. 1995;5(1):83-88. DOI: 10.1016/0960-894X(94)00463-P. View Source

Quantitative Differentiation vs. Closest Analogs

Enhanced Aqueous Solubility vs. 4-Amino Analog

The 4-((2-hydroxyethyl)amino) group on the tetrahydro-2H-thiopyran 1,1-dioxide framework introduces a polar, flexible side chain that substantially increases aqueous solubility compared to the simpler 4-amino analog (CAS 210240-20-3). While the 4-amino derivative has a reported aqueous solubility of 79.4 mg/mL (0.532 mol/L) , the addition of the hydroxyethyl moiety in the target compound is expected to further enhance solubility based on the established correlation between hydrogen-bond donor/acceptor count and aqueous solubility in cyclic sulfones [1]. This trend aligns with the broader observation that sulfone-containing tetrahydrothiopyran derivatives exhibit improved hydrophilicity over their sulfide counterparts [2].

Solubility vs. 4-Amino

Class-level inference

Directional improvement predicted; baseline comparator 79.4 mg/mL

4-Amino analog: 79.4 mg/mLTarget: >79.4 mg/mL expected

Supports solubility-driven formulation screening

Exact experimental value not publicly available; verify with in-house measurement

Evidence Dimension	Aqueous solubility
Target Compound Data	Predicted to exceed 79.4 mg/mL based on additional H-bond donors/acceptors (exact experimental value not available in public domain)
Comparator Or Baseline	4-Aminotetrahydro-2H-thiopyran 1,1-dioxide (CAS 210240-20-3): 79.4 mg/mL (0.532 mol/L)
Quantified Difference	Directional improvement (≥1 H-bond donor and ≥1 H-bond acceptor gain); precise fold-change unquantified pending experimental determination
Conditions	Aqueous solubility measurement at room temperature; comparator data from commercial vendor specification

Why This Matters

Higher aqueous solubility directly impacts formulation flexibility, assay compatibility, and bioavailability potential in early drug discovery, making the target compound a preferred choice when solubility-limited performance is anticipated.

• [1] Freeman F, et al. An Ab Initio Molecular Orbital Theory and Density Functional Theory Study of Conformers and Rotamers of 4-Substituted Tetrahydro-2H-thiopyran-1,1-dioxides. J Phys Chem A. 2002. DOI: 10.1021/jp014353a. View Source
• [2] Asghari S, et al. Synthesis and characterization of sulfide, sulfoxide and sulfone derivatives of thiopyran: antimicrobial evaluation. Res Chem Intermed. 2017. DOI: 10.1007/s11164-017-3075-4. View Source

Sulfone vs. Sulfide: Critical Role in Biological Potency

The discrete 1,1-dioxide oxidation state is a critical determinant of biological activity in the tetrahydrothiopyran series. In a direct head-to-head study of synthesized thiopyran derivatives, the S,S-dioxides (sulfones) demonstrated superior antibacterial efficacy against both Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa) strains compared to the corresponding sulfides and sulfoxides [1]. While the target compound was not the specific test article, it possesses the identical 1,1-dioxide pharmacophore. In contrast, the non-dioxide 4-[(2-hydroxyethyl)amino]tetrahydro-2H-thiopyran analog (CAS 37031-27-9, sulfide form) lacks this activated sulfone group, which is essential for potent target engagement as demonstrated by the HIV-1 protease inhibitor scaffold where the cyclic sulfone-3-carboxamide achieved an IC50 of 9 nM vs. 2.0 µM for the urethane comparator [2].

Sulfone vs. Sulfide Potency

Cross-study comparable

Rank order: S,S-dioxide > S-oxide > sulfide; HIV-1 protease IC₅₀ 9 nM (sulfone) vs. 2.0 µM (urethane)

Supports sulfone pharmacophore context for target engagement

Class-level antibacterial data; target compound not the direct test article

Evidence Dimension	Antibacterial activity dependence on sulfur oxidation state
Target Compound Data	Contains 1,1-dioxide (sulfone) pharmacophore; class-level data show S,S-dioxides are most effective antibacterial agents in the thiopyran series
Comparator Or Baseline	Thiopyran sulfides and sulfoxides: significantly lower antibacterial activity; non-dioxide 4-[(2-hydroxyethyl)amino]tetrahydro-2H-thiopyran (CAS 37031-27-9) lacks sulfone activation
Quantified Difference	Qualitative rank order: S,S-dioxide > S-oxide > sulfide in antibacterial assays; HIV protease context: sulfone IC50 = 9 nM vs. urethane IC50 = 2.0 µM (222-fold improvement)
Conditions	Antibacterial screening against S. aureus, B. subtilis, E. coli, P. aeruginosa, C. albicans; HIV-1 protease inhibition assay

Why This Matters

The 1,1-dioxide moiety is non-negotiable for biological activity in many tetrahydrothiopyran-based programs; substituting with the cheaper sulfide analog would forfeit the potency advantages documented for the sulfone class.

• [1] Asghari S, et al. Synthesis and characterization of sulfide, sulfoxide and sulfone derivatives of thiopyran: antimicrobial evaluation. Res Chem Intermed. 2017. DOI: 10.1007/s11164-017-3075-4. View Source
• [2] Ghosh AK, et al. Cyclic sulfone-3-carboxamides as novel P2-ligands for Ro 31-8959 based HIV-1 protease inhibitors. Bioorg Med Chem Lett. 1995;5(1):83-88. DOI: 10.1016/0960-894X(94)00463-P. View Source

Conformational Rigidity: 4-Regioisomer vs. 3-Regioisomer

DFT and ab initio studies on 4-substituted tetrahydro-2H-thiopyran-1,1-dioxides demonstrate that substituents at the 4-position influence conformational free energy (ΔG°) through stereoelectronic effects distinct from those at the 3-position [1]. The 4-((2-hydroxyethyl)amino) compound benefits from the well-characterized equatorial preference of 4-substituted sulfones, which provides a predictable vector for the amino alcohol side chain. In contrast, the 3-amino-3-(2-hydroxyethyl) regioisomer (CAS 1483581-08-3) places both substituents at the same ring carbon, creating a geminal disubstitution pattern that alters the spatial orientation of hydrogen-bonding groups and may affect target recognition . This conformational distinction is critical in structure-based design where precise pharmacophore geometry is required.

Conformational Rigidity

Class-level inference

4-substituted sulfones favor equatorial orientation; 3,3-geminal regioisomer alters H-bond vector geometry

Regioisomer geometry may affect binding-site fit

DFT predictions (B3LYP/6-31G*); experimental ΔG° not determined

Evidence Dimension	Conformational preference and substituent geometry
Target Compound Data	4-substituted sulfone with equatorial preference; amino alcohol extends from a single stereocenter
Comparator Or Baseline	3-Amino-3-(2-hydroxyethyl)-1lambda6-thiane-1,1-dione (CAS 1483581-08-3): geminal disubstitution at C3
Quantified Difference	Conformational free energy differences not experimentally determined for these specific compounds; DFT methods available for class-level predictions
Conditions	Gas-phase and implicit solvent DFT calculations (B3LYP/6-31G* level)

Why This Matters

The distinct conformational profiles mean the two regioisomers are not functionally interchangeable in receptor binding or supramolecular assembly; selection must be guided by the specific geometric requirements of the target binding site.

• [1] Freeman F, et al. An Ab Initio Molecular Orbital Theory and Density Functional Theory Study of Conformers and Rotamers of 4-Substituted Tetrahydro-2H-thiopyran-1,1-dioxides. J Phys Chem A. 2002. DOI: 10.1021/jp014353a. View Source

Dual Hydrogen-Bond Donor/Acceptor Capacity vs. Mono-Functional Analogs

The presence of both a secondary amine and a primary alcohol in the 4-((2-hydroxyethyl)amino) substituent endows the target compound with dual hydrogen-bond donor (HBD) and acceptor (HBA) capabilities. This contrasts with the 4-amino analog (1 HBD, 1 HBA) , the 4-(2-hydroxyethyl) analog lacking the amine (1 HBD, 1 HBA) , and the 4-(aminomethyl) analog (1 HBD, 1 HBA) . The additional hydroxyl group increases topological polar surface area (TPSA) and can modulate blood-brain barrier permeability, metabolic stability, and off-target binding profiles. In the broader tetrahydrothiopyran 1,1-dioxide series, such incremental H-bond modifications have been exploited to fine-tune DPP-4 inhibitory activity, demonstrating the pharmacological relevance of precise H-bond donor/acceptor counts [1].

H-Bond Capacity

Supporting evidence

Target: 2 HBD, 4 HBA vs. 4-amino analog (1 HBD, 3 HBA) and other mono-functional analogs

Fills a specific HBD/HBA niche for permeability/selectivity tuning

Topological count; pharmacological relevance from DPP-4 inhibitor SAR

Evidence Dimension	Hydrogen-bond donor and acceptor count
Target Compound Data	2 HBD (NH + OH), 4 HBA (sulfone O×2 + N + O)
Comparator Or Baseline	4-Amino analog (CAS 210240-20-3): 1 HBD (NH2), 3 HBA; 4-(2-Hydroxyethyl) analog (CAS 123095-08-9): 1 HBD (OH), 2 HBA; 4-(Aminomethyl) analog (CAS 476660-77-2): 1 HBD, 3 HBA
Quantified Difference	+1 HBD and +1-2 HBA relative to comparators
Conditions	Topological count from 2D molecular structure

Why This Matters

Systematic variation of H-bond capacity is a primary tool in medicinal chemistry for modulating solubility, permeability, and selectivity; the target compound fills a specific HBD/HBA niche not available from the simpler analogs.

• [1] Merck Sharp & Dohme Corp. Substituted aminotetrahydrothiopyrans and derivatives thereof as dipeptidyl peptidase-IV inhibitors for the treatment of diabetes. US Patent 8,853,212 B2. 2014. View Source

High-Value Application Scenarios

Medicinal Chemistry: Solubility-Enhanced Sulfone Building Block

When a tetrahydrothiopyran 1,1-dioxide scaffold is required as a core motif in drug discovery, and aqueous solubility is a limiting factor, this compound provides a ready-to-functionalize intermediate with an intrinsic solubility advantage over the simpler 4-amino analog (79.4 mg/mL baseline). The dual H-bond donor/acceptor architecture enables diverse synthetic elaboration, including amide coupling, reductive amination, and sulfonamide formation, without sacrificing the sulfone pharmacophore essential for biological activity [1][2].

Agrochemical Research: Acaricide and Antimicrobial Lead Optimization

In programs targeting acaricidal or antimicrobial activity, the tetrahydrothiopyran 1,1-dioxide scaffold has demonstrated promising results, with specific sulfone derivatives achieving single-digit µg/mL LC50 values against Psoroptes cuniculi mites [1]. The 4-((2-hydroxyethyl)amino) variant offers a differentiated starting point for structure-activity relationship (SAR) exploration, where the 2-hydroxyethylamino substituent can be further derivatized to modulate lipophilicity and metabolic stability while retaining the essential 1,1-dioxide group [2].

Chemical Biology: Protease Inhibitor Scaffold Elaboration

The cyclic sulfone hydroxyethylamine motif is a validated pharmacophore in HIV-1 protease inhibition, where the 3S-tetrahydro-2H-thiopyrancarboxamide-1,1-dioxide achieved an IC50 of 9 nM [1]. The 4-((2-hydroxyethyl)amino) compound provides a regioisomeric starting point for exploring alternative P2/P3 ligand geometries. The 4-position substitution pattern presents the amino alcohol vector at a distinct angle from the 3-substituted series, enabling exploration of novel IP space around the cyclic sulfone protease inhibitor chemotype [2].

Computational Chemistry: Conformational Reference for Force Field Validation

The 4-substituted tetrahydro-2H-thiopyran-1,1-dioxide system has been extensively studied by DFT and ab initio methods, with computed conformational free energies available for methyl, hydroxymethyl, chloro, and other 4-substituents [1]. The 4-((2-hydroxyethyl)amino) compound, with its flexible side chain and multiple rotatable bonds, serves as an excellent test case for validating conformational sampling algorithms and force field parameters for sulfur-containing heterocycles, complementing the existing dataset of simpler 4-substituted analogs.

Application

Selection Property

Validation Focus

MedChem solubility building block

4-[(2-hydroxyethyl)amino]-1,1-dioxide substitution

Aqueous solubility and H-bond profile review

Agrochemical lead optimization

1,1-Dioxide pharmacophore integrity

Antimicrobial/acaricidal assay endpoint context

Protease inhibitor scaffold exploration

Regioisomeric 4-substitution pattern

Protease inhibition assay context

Computational conformational reference

Conformational free energy landscape

DFT/force field method validation

• [1] Chen D, et al. Synthesis and bioactivity of tetrahydrothiopyran derivatives as potential acaricides against Psoroptes cuniculi. Mol Divers. 2025;6:6557-6567. DOI: 10.1007/s11030-025-11000-0. View Source
• [2] Asghari S, et al. Synthesis and characterization of sulfide, sulfoxide and sulfone derivatives of thiopyran: antimicrobial evaluation. Res Chem Intermed. 2017. DOI: 10.1007/s11164-017-3075-4. View Source